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Compound of Interest

Compound Name: AF488 carboxylic acid

Cat. No.: B12375263

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility of AF488
carboxylic acid in commonly used laboratory solvents, DMSO and water. It includes detailed
experimental protocols for its dissolution and application in labeling, alongside visual workflows
to aid in experimental design and execution.

Core Properties of AF488 Carboxylic Acid

AF488, a bright, photostable, and green-fluorescent dye, is a sulfonated rhodamine derivative.
Its carboxylic acid form is a non-reactive version of the dye, often used as a reference standard
in fluorescence-based experiments or activated for conjugation to primary amines in various
biomolecules such as proteins, antibodies, and peptides.[1][2] The dye's high quantum yield
and stable fluorescence over a pH range of 4 to 10 make it a versatile tool in microscopy, flow
cytometry, and other cell-based assays.[1]

Solubility Profile

AF488 carboxylic acid exhibits good solubility in dimethylsulfoxide (DMSQO) and aqueous
solutions.[1][3] While precise saturation solubility data is not readily available in public
literature, established laboratory protocols provide practical working concentrations that can be
used to prepare stock solutions.

Quantitative Solubility Data
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The following table summarizes the recommended concentrations for dissolving AF488

carboxylic acid in DMSO and water based on established protocols. These concentrations are

suitable for creating stock solutions for subsequent experimental use.

Recommended
Solvent ] Notes
Concentration
High-quality, anhydrous DMSO
is recommended for preparing
DMSO 1-10 mg/mL stock solutions.[4] For some

applications, a 10 mg/mL stock

is prepared just before use.[5]

Water/Aqueous Buffer

Up to 2 mg/mL (1mg in 500pl)

Sterile water or aqueous
buffers such as PBS can be
used.[4][6] One protocol
involves an initial suspension

in water before lyophilization.

[6]

It is important to note that for specific applications, such as cell wall pulse labeling, a multi-step

dissolution process involving both water and DMSO is employed.[6]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock

Solution in DMSO

This protocol is suitable for preparing a concentrated stock solution of AF488 carboxylic acid

for use in various labeling procedures.

Materials:

o AF488 carboxylic acid

e High-quality, anhydrous DMSO

Procedure:
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» Allow the vial of AF488 carboxylic acid to equilibrate to room temperature before opening
to prevent moisture condensation.

e Add the required volume of anhydrous DMSO to the vial to achieve the desired
concentration (e.g., for a 10 mg/mL stock solution, add 100 uL of DMSO to 1 mg of the dye).

» Vortex the vial thoroughly until the dye is completely dissolved. If immediate dissolution is not
observed, let the tube sit for 1-2 minutes and then mix again.[6]

» Store the stock solution at 2-8°C, protected from light. When stored properly, the solution is
stable for up to one year.[4]

Protocol 2: Dissolution for Cell Wall Pulse Labeling

This protocol details a specific application where AF488 carboxylic acid is first suspended in
water, aliquoted, lyophilized, and then reconstituted in DMSO for immediate use.[6]

Materials:

o AF488 carboxylic acid (1 mg)

o Sterile water (500 pL)

e Anhydrous DMSO (5-10 pL per aliquot)

Procedure:

« Initial Suspension: Suspend 1 mg of AF488 carboxylic acid in 500 pL of sterile water.

» Aliquoting and Lyophilization: Mix the suspension and divide it into smaller aliquots (e.g.,
12.5 pL each, containing 80 pg of the dye). Lyophilize the aliquots.

o Storage: Store the lyophilized aliquots at -80°C.

e Reconstitution: For immediate use, reconstitute one lyophilized aliquot in 5-10 pL of
anhydrous DMSO. Mix well to ensure the dye is fully dissolved.

Experimental Workflows
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The following diagrams illustrate common experimental workflows involving the dissolution and
use of AF488.

Stock Solution Preparation
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[Add Anhydrous DMSO]
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Diagram 1: Workflow for preparing an AF488 stock solution and labeling antibodies.
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Diagram 2: Workflow for preparing and using AF488 for cell wall pulse labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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